Cas no 211232-32-5 (benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate)

• Product Name: benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate
• CAS No: 211232-32-5
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 5630136
• PubChem ID: 102533477
• Update Time: 2025-06-08

benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-2-[(Benzyloxycarbonyl)amino]-4-(methylthio)butanehydroximic acid
• 211232-32-5
• benzyl N-[(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propyl]carbamate
• EN300-28289920
• benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate

• Inchi： 1S/C13H18N2O4S/c1-20-8-7-11(12(16)15-18)14-13(17)19-9-10-5-3-2-4-6-10/h2-6,11,18H,7-9H2,1H3,(H,14,17)(H,15,16)/t11-/m0/s1
• InChI Key： CRGWNLUAJRRTEC-NSHDSACASA-N
• SMILES： S(C)CC[C@@H](C(NO)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Additional information on benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate

Chemical and Biological Properties of Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate (CAS No. 211232-32-5)

Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 211232-32-5, belongs to a class of molecules that exhibit potential applications in drug development, particularly in the synthesis of chiral intermediates and bioactive agents. The unique stereochemistry and functional groups present in its structure make it a subject of interest for researchers exploring novel therapeutic strategies.

The molecular framework of Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate features a benzyl group, a hydroxycarbamoyl moiety, and a methylsulfanyl substituent on a propyl chain. The presence of the (1S) configuration indicates a specific stereochemical orientation, which is critical for its biological activity. Such stereochemical specificity is often essential for the efficacy and selectivity of pharmaceutical compounds, making this compound a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The enantiomerically pure form of Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate represents a promising scaffold for designing novel therapeutic agents. Researchers have been exploring its potential in various pharmacological contexts, including anti-inflammatory, analgesic, and anticancer applications.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its biological activity. The hydroxycarbamoyl group and methylsulfanyl substituent provide multiple sites for chemical manipulation, enabling the synthesis of derivatives with tailored properties. These modifications can be strategically employed to optimize solubility, metabolic stability, and target specificity, thereby improving the overall pharmacokinetic profile of the drug candidates derived from this compound.

The synthesis of Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as enantioselective catalysis and chiral resolution techniques, are employed to ensure the high enantiomeric purity of the final product. These synthetic approaches not only highlight the complexity of working with chiral compounds but also underscore the importance of robust chemical processes in pharmaceutical manufacturing.

Recent studies have demonstrated that derivatives of this compound exhibit notable biological activities in vitro and in vivo. For instance, some modifications have shown potent inhibitory effects on specific enzymes implicated in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary results suggesting promising efficacy in animal models. Additionally, the structural features of this compound have been explored for their ability to interact with biological targets involved in cancer progression, offering a potential avenue for developing novel anticancer therapies.

The pharmacokinetic properties of Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate are also under scrutiny to ensure optimal drug delivery and efficacy. Research has focused on optimizing its absorption, distribution, metabolism, excretion (ADME) characteristics. By fine-tuning its molecular structure, scientists aim to enhance its bioavailability and reduce potential side effects. This involves evaluating factors such as lipophilicity, polar surface area, and metabolic stability to achieve an ideal pharmacokinetic profile.

The role of computational chemistry and molecular modeling has been increasingly pivotal in understanding the interactions between Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate and biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and design more effective derivatives with minimal experimental trials. Such computational approaches are accelerating the drug discovery process by providing insights into molecular recognition mechanisms at an atomic level.

In conclusion,Benzyl N-(1S)-1-(hydroxycarbamoyl)-3-(methylsulfanyl)propylcarbamate (CAS No. 211232-32-5) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Its potential as a building block for chiral drugs underscores the importance of stereochemistry in drug design. Ongoing research continues to uncover new therapeutic possibilities derived from this compound, highlighting its promise as a key intermediate in the development of next-generation pharmaceuticals.